Cas no 1806016-50-1 (Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate)

Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate is a versatile pyridine-based intermediate widely used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 4-position and a difluoromethyl group at the 2-position—make it a valuable building block for introducing fluorine-containing motifs into target molecules. The ethyl ester moiety enhances solubility and facilitates further functionalization, such as hydrolysis or transesterification. This compound is particularly useful in cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, due to the reactivity of the bromine group. Its stability under standard storage conditions and well-documented reactivity profile contribute to its reliability in synthetic applications.

Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate structure

1806016-50-1 structure

Product Name:Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate

CAS No:1806016-50-1

MF:C₉H₈BrF₂NO₂

MW:280.066128730774

CID:4846918

Update Time:2025-07-25

Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate
- Inchi： 1S/C9H8BrF2NO2/c1-2-15-9(14)6-5(10)3-4-13-7(6)8(11)12/h3-4,8H,2H2,1H3
- InChI Key： DBYKKCQGSAOSHP-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C(F)F)C=1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 228
XLogP3: 2.4
Topological Polar Surface Area: 39.2

Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029077536-250mg	Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate	1806016-50-1	97%	250mg	$494.40	2022-04-01
Alichem	A029077536-500mg	Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate	1806016-50-1	97%	500mg	$855.75	2022-04-01
Alichem	A029077536-1g	Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate	1806016-50-1	97%	1g	$1,534.70	2022-04-01

Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806016-50-1)

Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806016-50-1) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of both bromo and difluoromethyl substituents enhances its reactivity, making it a key intermediate in the synthesis of complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in CAS 1806016-50-1 due to its potential role in developing kinase inhibitors and antiviral agents. The compound's unique electronic properties, imparted by the difluoromethyl group, contribute to improved metabolic stability and binding affinity in target proteins.

The synthesis of Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate involves multi-step organic transformations, including halogenation and esterification. Its molecular formula (C₉H₈BrF₂NO₂) and molecular weight (288.07 g/mol) are critical for analytical characterization. Advanced techniques like NMR spectroscopy and HPLC are employed to ensure purity, a factor highly prioritized by industries adhering to Good Manufacturing Practices (GMP).

From an SEO perspective, this compound aligns with trending searches such as "fluorinated building blocks" and "pyridine-based pharmaceuticals." Users frequently inquire about its solubility, storage conditions, and supplier availability, reflecting its commercial relevance. Environmental and regulatory concerns have also spurred interest in green chemistry alternatives for synthesizing such intermediates.

In conclusion, Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806016-50-1) exemplifies the intersection of chemical innovation and industrial demand. Its applications span drug development, material science, and beyond, underscoring the importance of specialty chemicals in advancing modern technology.